1-butyl-3-hydroxy-7-methyl-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 1-butyl-3-hydroxy-7-methyl-3-(2-oxopropyl)indol-2-one
• InChI: InChI=1S/C16H21NO3/c1-4-5-9-17-14-11(2)7-6-8-13(14)16(20,15(17)19)10-12(3)18/h6-8,20H,4-5,9-10H2,1-3H3
• InChI Key: VJQHGSDTEDOXML-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=C(C=CC=C2C(C1=O)(CC(=O)C)O)C
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol

Description

1-Butyl-3-hydroxy-7-methyl-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one, also known as BHMI, is a synthetic compound that belongs to the family of indole derivatives. BHMI has been found to exhibit various biological activities and has been studied for its potential applications in scientific research.

Scientific Research Applications

Chemical Synthesis and Reactions

The synthesis and chemical behavior of compounds structurally related to 1-butyl-3-hydroxy-7-methyl-3-(2-oxopropyl)-1,3-dihydro-2H-indol-2-one have been a subject of study. For instance, the regioselective conversion of 3-cyano-6-hydroxy-2-pyridones into their corresponding aminopyridones has been reported, highlighting a transformation relevant to the synthesis of complex indole derivatives (Katritzky, Rachwał, & Smith, 1995)(source). Moreover, efficient synthetic routes for creating 3-(1,3,4-oxadiazol-2-yl)-3-hydroxy-1,3-dihydro-2H-indol-2-ones have been developed, demonstrating the versatility of indole derivatives in chemical synthesis (Adib et al., 2010)(source).

Antioxidant Properties and Stabilization

The antioxidant and light stabilizing properties of related indolinone compounds have been investigated, with findings indicating their potential in polymer stabilization and degradation prevention. For example, certain indolinone nitroxides have been shown to engage in reactions with phenoxy radicals, leading to applications in stabilizing polymers against degradation (Carloni et al., 1993)(source). This aspect of research underscores the significance of indolinone derivatives in materials science, particularly in enhancing the durability and longevity of polymeric materials.

Organic Synthesis and Catalysis

Indole derivatives have been employed as intermediates in organic synthesis, including the construction of complex molecular architectures. The domino reactions involving arylglyoxals and enamines to synthesize 7-hydroxy-6,7-dihydro-indole derivatives highlight the compound's relevance in synthetic organic chemistry (Lu et al., 2015)(source). Such reactions are pivotal in the development of novel organic compounds with potential applications in medicinal chemistry and material science.